N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[(1-pyridin-4-yltriazol-4-yl)methyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C22H17N5O2/c28-22(24-13-15-14-27(26-25-15)16-9-11-23-12-10-16)21-17-5-1-3-7-19(17)29-20-8-4-2-6-18(20)21/h1-12,14,21H,13H2,(H,24,28)
• InChI Key: NBPPEHVRRICNMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NCC4=CN(N=N4)C5=CC=NC=C5
• Molecular Formula: C22H17N5O2
• Molecular Weight: 383.4 g/mol

Description

The compound “N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)-9H-xanthene-9-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a 1,2,3-triazole ring, and a xanthene ring. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple rings suggests that it may have a rigid, three-dimensional structure. The pyridine and 1,2,3-triazole rings are both aromatic and planar, while the xanthene ring system is also aromatic but not planar.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar groups like the amide, while its stability might be influenced by the aromatic rings.

Scientific Research Applications

This compound has been used in molecular simulation methods for describing the arrangement of intercalated molecules. .

The compound has potential use in non-linear optics. .

Imatinib, a structurally similar compound, is one of the most used therapeutic agents to treat leukemia. .

The compound has been studied for its potential applications in scientific research. .

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being developed as a pharmaceutical, its mechanism of action would depend on the biological target it’s designed to interact with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential uses, such as in the development of new pharmaceuticals.